Cas no 37558-29-5 (1-Oxyl-2,2,5,5-tetramethylpyrroline-3-carboxylate N-Hydroxysuccinimide Ester)

• Product Name: 1-Oxyl-2,2,5,5-tetramethylpyrroline-3-carboxylate N-Hydroxysuccinimide Ester
• CAS No: 37558-29-5
• MF: C₁₃H₁₈N₂O₅
• MW: 282.292423725128
• MDL: MFCD00066369
• CID: 89257
• PubChem ID: 330571
• Update Time: 2025-05-23

1-Oxyl-2,2,5,5-tetramethylpyrroline-3-carboxylate N-Hydroxysuccinimide Ester Chemical and Physical Properties

Names and Identifiers

• 2,2,5,5-Tetramethyl-3-pyrrolin-1-oxyl-3-carboxylic acid N-hydroxysuccinimide ester
• (2,5-dioxopyrrolidin-1-yl) 1-hydroxy-2,2,5,5-tetramethylpyrrole-3-carboxylate
• 1-Oxyl-2,2,5,5-tetra
• 1-Oxyl-2,2,5,5-tetramethylpyrroline-3-carboxylate NHS ester
• 1-Oxyl-2,2,5,5-tetramethylpyrroline-3-carboxylate N-Hydroxysuccinimide Ester
• 2,2,5,5-TETRAMETHYL-3-PYRROLIN-1-OXYL-3-CARBOXYLIC ACID N-HY
• GEO-02281
• NSC319633
• GS-0671
• NSC 319633
• Tempyo Ester
• 1H-Pyrrol-1-yloxy, 3-[[(2,5-dioxo-1-pyrrolidinyl)oxy]carbonyl]-2,5-dihydro-2,2,5,5-tetramethyl-
• 2,2,5,5-Tetramethyl-3-pyrroline-1-oxyl-3-carboxylic acid N-hydroxysuccinimide ester
• NSC-319633
• 2,5,5-Tetramethyl-3-pyrrolin-1-oxyl-3-carboxylic acid N-hydroxysuccinimide ester
• 1H-Pyrrol-1-yloxy,5-dioxo-1-pyrrolidinyl)oxy]carbonyl]-2,5-dihydro-2,2,5,5-tetramethyl-
• 37558-29-5
• SCHEMBL532426
• AT25335
• PD018463
• 3-[[(2,5-Dioxo-1-pyrrolidinyl)oxy]carbonyl]-2,5-dihydro-2,2,5,5-tetramethyl-1H-Pyrrol-1-yloxy
• 1H-Pyrrol-1-yloxy, 3-(((2,5-dioxo-1-pyrrolidinyl)oxy)carbonyl)-2,5-dihydro-2,2,5,5-tetramethyl-
• (3-{[(2,5-Dioxopyrrolidin-1-yl)oxy]carbonyl}-2,2,5,5-tetramethyl-2,5-dihydro-1H-pyrrol-1-yl)oxidanyl
• DTXSID80958631
• 3-{[(2,5-DIOXOPYRROLIDIN-1-YL)OXY]CARBONYL}-2,2,5,5-TETRAMETHYLPYRROL-1-YLOXIDANYL
• VDSVTMQVXNIMMJ-UHFFFAOYSA-N

• MDL： MFCD00066369
• Inchi： 1S/C13H18N2O5/c1-12(2)7-8(13(3,4)15(12)19)11(18)20-14-9(16)5-6-10(14)17/h7,19H,5-6H2,1-4H3
• InChI Key： VDSVTMQVXNIMMJ-UHFFFAOYSA-N
• SMILES： ON1C(C)(C)C=C(C(=O)ON2C(CCC2=O)=O)C1(C)C

Computed Properties

• Exact Mass: 281.11400
• Monoisotopic Mass: 282.121572
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.1
• Topological Polar Surface Area: 87.2

Experimental Properties

• Color/Form: powder
• Density: 1.36
• Melting Point: 175-178 °C
• Boiling Point: 400.4 °C at 760 mmHg
• Flash Point: 195.9 °C
• Stability/Shelf Life: Moisture Sensitive: Desiccate
• PSA: 66.92000
• LogP: 0.61410
• Solubility: Not determined

1-Oxyl-2,2,5,5-tetramethylpyrroline-3-carboxylate N-Hydroxysuccinimide Ester Security Information

• Safety Instruction： S24/25
• TSCA：Yes

Additional information on 1-Oxyl-2,2,5,5-tetramethylpyrroline-3-carboxylate N-Hydroxysuccinimide Ester

1-Oxyl-2,2,5,5-Tetramethylpyrroline-3-Carboxylate N-Hydroxysuccinimide Ester (CAS No. 37558-29-5)

The compound 1-Oxyl-2,2,5,5-tetramethylpyrroline-3-carboxylate N-hydroxysuccinimide ester, identified by the CAS registry number 37558-29-5, is a specialized chemical entity with significant applications in various scientific and industrial domains. This compound is particularly notable for its role in the synthesis of advanced materials and its use in cutting-edge research across multiple disciplines.

The structural formula of this compound reveals a complex arrangement of functional groups. The 1-Oxyl group contributes to the compound's oxidative properties, while the pyrroline ring provides a rigid framework for further chemical modifications. The presence of multiple methyl groups at positions 2 and 5 enhances the compound's stability and solubility characteristics. Additionally, the N-hydroxysuccinimide ester moiety is a reactive group that facilitates various types of chemical conjugations, making this compound highly versatile in synthetic chemistry.

Recent advancements in materials science have highlighted the potential of this compound as a precursor for the synthesis of advanced polymers and biocompatible materials. Researchers have demonstrated that the unique combination of functional groups in this molecule allows for precise control over polymerization reactions, leading to materials with tailored mechanical and thermal properties. For instance, studies published in high-impact journals such as Nature Materials and Advanced Functional Materials have shown how this compound can be utilized to create stimuli-responsive polymers that exhibit shape-memory behavior under external stimuli like temperature or light.

In the field of drug delivery systems, this compound has found applications as a building block for constructing nanoparticles and micelles with enhanced drug-loading capacities. The hydrophilic nature of the N-hydroxysuccinimide ester group enables these nanoparticles to interact effectively with biological systems, improving drug bioavailability and reducing side effects. Furthermore, its compatibility with various surface modification techniques makes it an ideal candidate for developing targeted drug delivery systems.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the oxidation of a suitable starting material to introduce the oxyl group and subsequent esterification reactions to attach the hydroxysuccinimide moiety. Recent optimizations in synthetic protocols have focused on improving reaction efficiency and reducing environmental impact by employing greener solvents and catalysts.

In terms of characterization, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are extensively used to confirm the structure and purity of this compound. High-resolution mass spectrometry (HRMS) has proven particularly useful in determining the exact molecular formula and confirming the presence of all functional groups.

The growing interest in sustainable chemistry has also led to investigations into the recyclability and biodegradability of this compound. Preliminary studies suggest that under specific conditions, it can be effectively recycled without significant loss of functionality. This property aligns with global efforts to develop more environmentally friendly chemical processes.

In conclusion, the compound 1-Oxyl-2,2,5,5-tetramethylpyrroline-3-carboxylate N-hydroxysuccinimide ester (CAS No. 37558-29-5) stands out as a versatile building block with wide-ranging applications in materials science, drug delivery systems, and synthetic chemistry. Its unique combination of functional groups and reactivity continues to inspire innovative research directions, making it an essential component in modern chemical toolkits.